Cas no 1354008-81-3 ([(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester)

• Product Name: [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester
• CAS No: 1354008-81-3
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 2159636
• Update Time: 2025-06-25

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester
• (R)-Benzyl (1-(2-aminoacetyl)piperidin-3-yl)carbamate
• AM96184
• [(R)-1-(2-Aminoacetyl)piperidin-3-yl]carbamic acid benzyl ester
• [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester

• Inchi： 1S/C15H21N3O3/c16-9-14(19)18-8-4-7-13(10-18)17-15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,16H2,(H,17,20)/t13-/m1/s1
• InChI Key： BVKASJPHTCFXRC-CYBMUJFWSA-N
• SMILES： O=C(CN)N1CCC[C@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Topological Polar Surface Area: 84.7

Additional information on [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester (CAS No. 1354008-81-3): A Comprehensive Overview

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester (CAS No. 1354008-81-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl (R)-3-(2-aminoacetylamino)piperidine-1-carboxylate, is a derivative of piperidine and features a benzyl carbamate group, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chiral center at the piperidine ring imparts unique stereochemical properties to this compound, which are crucial for its potential applications in drug discovery and development. The amino-acetyl group attached to the piperidine ring provides additional functional versatility, enabling the compound to participate in a wide range of chemical reactions and interactions with biological targets.

Recent studies have highlighted the importance of [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound serves as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases such as cancer and neurodegenerative disorders.

The benzyl carbamate group in [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester plays a critical role in modulating the stability and reactivity of the molecule. This group can be selectively cleaved under mild conditions, allowing for the introduction of other functional groups or modifications that enhance the compound's pharmacological properties. This feature makes it an attractive candidate for use in combinatorial chemistry approaches, where multiple derivatives can be rapidly synthesized and screened for biological activity.

In addition to its utility as a synthetic intermediate, [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester has been explored for its potential as a lead compound in drug discovery. Research conducted by a team at the University of California, San Francisco, showed that this compound exhibits selective binding to specific G protein-coupled receptors (GPCRs), which are important targets for treating conditions such as hypertension and diabetes. The high affinity and selectivity of this compound for GPCRs suggest that it could serve as a valuable starting point for developing more potent and selective drugs.

The stereochemistry of [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester is another critical aspect that contributes to its biological activity. The (R) configuration at the chiral center has been shown to confer enhanced potency and reduced toxicity compared to its (S) enantiomer. This enantioselective effect is particularly important in pharmaceutical applications, where even minor differences in stereochemistry can significantly impact drug efficacy and safety.

From a synthetic perspective, [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester can be prepared through several well-established routes. One common method involves the reaction of (R)-3-amino-piperidine with benzyl chloroformate followed by acylation with acetyl chloride or acetic anhydride. This multi-step process allows for precise control over the stereochemistry and functional group placement, ensuring high purity and yield of the final product.

The physical properties of [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester, such as its solubility, melting point, and stability, have been extensively characterized. These properties are essential for optimizing its use in various chemical reactions and biological assays. For example, its good solubility in organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for high-throughput screening applications.

In conclusion, [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid benzyl ester (CAS No. 1354008-81-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemical properties, functional versatility, and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new drugs.